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Compound of Interest

Compound Name: Geranyl hexanoate

Cat. No.: B1614517

For researchers, scientists, and drug development professionals, ensuring the safe handling
and proper disposal of chemicals is paramount. This guide provides essential safety and
logistical information for geranyl hexanoate, offering procedural, step-by-step guidance for its
operational use and disposal.

Immediate Safety and Handling Protocols

When working with geranyl hexanoate, adherence to safety protocols is crucial to minimize
exposure and prevent accidents.

Personal Protective Equipment (PPE):
» Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[1]

» Skin Protection: Use chemical-impermeable gloves and wear protective clothing to avoid
skin contact.[1]

o Respiratory Protection: In case of insufficient ventilation or exceeded exposure limits, use a
full-face respirator.[1]

Handling Procedures:
o Always handle geranyl hexanoate in a well-ventilated area.[1][2]

» Avoid contact with skin and eyes.[1][2]
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e Prevent the formation of dust and aerosols.[1][2]

» Use non-sparking tools and take measures to prevent electrostatic discharge.[1][2]
o Remove all sources of ignition from the handling area.[1]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials and foodstuff containers.[1][2]

Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to contain the substance
and prevent environmental contamination.

Containment and Cleanup:

Evacuate and Ventilate: Evacuate personnel to a safe area and ensure adequate ventilation.

[1]

» Remove Ignition Sources: Eliminate all potential sources of ignition in the vicinity of the spill.

[1]

» Contain the Spill: For large spills, dike the material to prevent further spreading.[3] Cover
with a plastic sheet if necessary.[3] Prevent the product from entering drains.[3][4]

o Absorb the Spill: Use an inert absorbent material such as dry clay, sand, vermiculite, or
diatomaceous earth to absorb the spilled chemical.[3]

e Collect and Store for Disposal: Collect the absorbed material using spark-proof tools and
place it into suitable, closed containers for disposal.[1][3]

Geranyl Hexanoate Disposal Procedures

Proper disposal of geranyl hexanoate is critical to ensure environmental safety and regulatory
compliance. Waste materials must be disposed of in accordance with all applicable national
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and local regulations.[4]

Step-by-Step Disposal Guidance:

Containerize Waste: Place the geranyl hexanoate waste and any contaminated materials
(e.g., absorbents, gloves) into a suitable, clearly labeled, and closed container.[1]

o Consult Regulations: Refer to local, regional, and national hazardous waste regulations to
determine the appropriate classification and disposal method.[5]

e Engage a Licensed Disposal Facility: Dispose of the contents and the container at an
approved waste disposal plant or through a licensed hazardous waste disposal contractor.[4]

o Empty Containers: Empty containers may retain product residue and should be handled with
the same precautions.[3] They should be taken to an approved waste handling site for
recycling or disposal.[3]

Environmental Precautions:

e Avoid release to the environment as geranyl hexanoate can be harmful to aquatic life with
long-lasting effects.[4]

e Do not let the product enter drains or waterways.[3][4]

Quantitative Data Summary

Property Value Source

>93.3 °C (> 200.0 °F) Closed

Flash Point Cup [3]
Density 0.892 g/mL at 25 °C [2]
Boiling Point 103-106 °C @ 0.8 Torr [2]
Vapor Pressure 0.000138 mmHg at 25°C [2]

Disposal Decision Pathway
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Caption: Decision workflow for the proper disposal of geranyl hexanoate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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